Cas no 2172271-46-2 (3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid)

3-{(9H-Fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid is a specialized Fmoc-protected amino acid derivative used primarily in peptide synthesis. Its key structural features include a methoxy-substituted carbamate group, which enhances stability during solid-phase peptide synthesis (SPPS) while allowing selective deprotection under mild basic conditions. The butanoic acid moiety provides flexibility for conjugation or further functionalization. This compound is particularly valuable for introducing modified amino acid residues into peptide sequences, enabling the study of structure-activity relationships. Its orthogonal protection strategy with the Fmoc group ensures compatibility with standard SPPS protocols, making it a practical choice for researchers developing complex peptidomimetics or bioactive peptides requiring tailored side-chain modifications.
3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid structure
2172271-46-2 structure
Product Name:3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid
CAS No:2172271-46-2
MF:C20H21NO5
MW:355.384445905685
CID:6526574
PubChem ID:165587140
Update Time:2025-05-19

3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid
    • 3-{[(9H-fluoren-9-ylmethoxy)carbonyl](methoxy)amino}butanoic acid
    • EN300-1608303
    • 2172271-46-2
    • Inchi: 1S/C20H21NO5/c1-13(11-19(22)23)21(25-2)20(24)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,11-12H2,1-2H3,(H,22,23)
    • InChI Key: MJEXJRPBDFZNJI-UHFFFAOYSA-N
    • SMILES: O(C(N(C(C)CC(=O)O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 355.14197277g/mol
  • Monoisotopic Mass: 355.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 76.1Ų

3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid Pricemore >>

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Additional information on 3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid

3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid: A Comprehensive Overview

3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid, with the CAS number 2172271-46-2, is a compound of significant interest in the field of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy amino group, and a butanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various areas, including drug discovery, peptide synthesis, and material science.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in the structure of this compound. It is widely used due to its stability under basic conditions and ease of removal under acidic conditions. The methoxy amino group further enhances the molecule's reactivity and selectivity, making it a valuable intermediate in organic synthesis. The butanoic acid moiety adds to the molecule's versatility by providing a carboxylic acid functionality, which can be utilized in various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in peptide-based drug delivery systems, where its Fmoc group can serve as a protective shield during the synthesis process. Additionally, the compound has been investigated for its ability to act as a building block in the construction of complex biomolecules, such as enzymes and antibodies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key steps include the formation of the Fmoc group via nucleophilic attack on an activated ester or carbonate, followed by the introduction of the methoxy amino group through reductive amination or similar techniques. The final step involves the introduction of the butanoic acid moiety through hydrolysis or other functional group transformations.

The unique combination of functional groups in this compound makes it an attractive candidate for various applications. For instance, its Fmoc group can be used to protect amino groups during peptide synthesis, while its methoxy amino group can serve as a site for further modifications or interactions with biological molecules. The butanoic acid moiety provides an additional site for functionalization or integration into larger molecular frameworks.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of this compound with greater accuracy. Molecular modeling studies have revealed that the compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. These properties make it suitable for use in various biochemical assays and drug screening programs.

In conclusion, 3-{(9H-fluoren-9-ylmethoxy)carbonyl(methoxy)amino}butanoic acid is a multifunctional compound with promising applications in organic synthesis and biochemistry. Its unique structure and reactivity make it a valuable tool for researchers working on peptide synthesis, drug discovery, and material science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in various fields of science and technology.

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